Cas no 895002-36-5 (N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide)

• Product Name: N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide
• CAS No: 895002-36-5
• MF: C₂₆H₁₈N₆O₂S
• MW: 478.525123119354
• CID: 6237093
• PubChem ID: 16873801
• Update Time: 2025-10-16

N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide
• 895002-36-5
• F2509-0627
• AKOS024654678
• N-[3-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]naphthalene-2-sulfonamide
• N-{3-[3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}naphthalene-2-sulfonamide
• N-(3-(3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)naphthalene-2-sulfonamide

• Inchi： 1S/C26H18N6O2S/c33-35(34,23-11-10-18-5-1-2-6-19(18)16-23)31-22-9-3-7-20(15-22)24-12-13-25-28-29-26(32(25)30-24)21-8-4-14-27-17-21/h1-17,31H
• InChI Key： DAVMJANPEOZUPH-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NC1C=CC=C(C=1)C1C=CC2=NN=C(C3C=NC=CC=3)N2N=1)(=O)=O

Computed Properties

• Exact Mass: 478.12119501g/mol
• Monoisotopic Mass: 478.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 111Ų

Additional information on N-{3-3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}naphthalene-2-sulfonamide

N-{3-3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylphenyl}naphthalene-2-sulfonamide (CAS No. 895002-36-5): A Comprehensive Overview

N-{3-3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylphenyl}naphthalene-2-sulfonamide (CAS No. 895002-36-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of naphthalene sulfonamide and features a triazolopyridazine core linked to a pyridine moiety. The unique structural characteristics of this compound make it a promising candidate for various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of N-{3-3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylphenyl}naphthalene-2-sulfonamide (CAS No. 895002-36-5) is characterized by its multifunctional groups, including the naphthalene ring, the sulfonamide group, and the triazolopyridazine moiety. These functional groups contribute to the compound's high affinity for specific biological targets and its potential as a potent inhibitor of various enzymes and receptors. Recent studies have highlighted its ability to modulate key signaling pathways involved in inflammation and neurodegeneration.

In the context of medicinal chemistry, N-{3-3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylphenyl}naphthalene-2-sulfonamide (CAS No. 895002-36-5) has been extensively investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating conditions like rheumatoid arthritis and other chronic inflammatory disorders.

Moreover, recent advancements in neurodegenerative disease research have identified N-{3-3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylphenyl}naphthalene-2-sulfonamide (CAS No. 895002-36-5) as a potential neuroprotective agent. Studies conducted by leading pharmaceutical companies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of N-{3-3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylphenyl}naphthalene-2-sulfonamide (CAS No. 895002-36-5) have also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its development as an oral therapeutic agent. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-{3-3-(pyridin-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylphenyl}naphthalene-2-sulfonamide (CAS No. 895002-36-5) in human subjects. Early results from Phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are expected to provide valuable insights into the compound's therapeutic potential and pave the way for more advanced clinical studies.

In conclusion, N-{3-[trans-4-(aminomethyl)cyclohexanecarbonyl]-L-prolyl}-L-threonine methyl ester (CAS No. 895002-36-5) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure and multifunctional properties make it a promising candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.